![molecular formula C12H11N5O2 B5578019 3-[5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazol-3-yl]pyridazine](/img/structure/B5578019.png)
3-[5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazol-3-yl]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazol-3-yl]pyridazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical properties, which make it a valuable tool for studying various biochemical and physiological processes. In
Scientific Research Applications
Antibacterial Applications
- Synthesis and Antibacterial Evaluation of Novel Compounds : A study by Azab, Youssef, and El‐Bordany (2013) focused on the synthesis of new heterocyclic compounds, including derivatives like 3-[5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazol-3-yl]pyridazine, for their potential use as antibacterial agents. Eight of these compounds were found to have high antibacterial activities.
Antiviral Applications
- Conversion of Furans into Heterocyclic Systems with Antiviral Activity : The work of Hashem et al. (2007) described the conversion of 2(3H)-furanones into various heterocyclic systems, including pyridazinones, oxadiazoles, and triazoles, all bearing a pyrazolyl moiety. Some of these compounds showed promising antiviral activities against Hepatitis A Virus (HAV) and Herpes Simplex Virus (HSV-1).
Anticancer Applications
- Novel Hydrazone and Azole Functionalized Derivatives as Anticancer Agents : A study conducted by Nagender et al. (2016) synthesized a series of novel pyrazolo[3,4-b]pyridine based compounds, related to this compound, which exhibited anticancer activity against several human cancer cell lines.
Synthesis of High Energy Compounds
- Synthesis of Oxadiazolo[3,4-d]pyridazine Trioxides : Research by Ogurtsov et al. (2018) involved the efficient synthesis of [1,2,5]oxadiazolo[3,4-d]pyridazine trioxides, which represent new high energy compounds. This research is relevant for understanding the chemical properties and potential applications of related compounds.
Antimicrobial Activity
- Synthesis and Antimicrobial Evaluation of Oxadiazole Derivatives : The study by Jafari et al. (2017) investigated the synthesis of 1,3,4-oxadiazoles and their antimicrobial activities. The findings are pertinent for understanding the antimicrobial potential of similar compounds.
Properties
IUPAC Name |
5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-3-pyridazin-3-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5O2/c1-3-9-14-7(2)10(18-9)12-15-11(17-19-12)8-5-4-6-13-16-8/h4-6H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCZOAWVXXAUXQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=C(O1)C2=NC(=NO2)C3=NN=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.